Cas no 924871-09-0 (3-1-(3-ethylphenyl)-2,5-dimethyl-1H-pyrrol-3-ylprop-2-enoic acid)

• Product name: 3-1-(3-ethylphenyl)-2,5-dimethyl-1H-pyrrol-3-ylprop-2-enoic acid
• CAS No: 924871-09-0
• MF: C₁₇H₁₉NO₂
• MW: 269.338264703751
• MDL: MFCD08445181
• CID: 5232986

3-1-(3-ethylphenyl)-2,5-dimethyl-1H-pyrrol-3-ylprop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-[1-(3-ethylphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]-
• 3-(1-(3-Ethylphenyl)-2,5-dimethyl-1h-pyrrol-3-yl)acrylic acid
• 3-1-(3-ethylphenyl)-2,5-dimethyl-1H-pyrrol-3-ylprop-2-enoic acid

• MDL： MFCD08445181
• Inchi： 1S/C17H19NO2/c1-4-14-6-5-7-16(11-14)18-12(2)10-15(13(18)3)8-9-17(19)20/h5-11H,4H2,1-3H3,(H,19,20)
• InChI Key： NIJPPLZRTIYNSS-UHFFFAOYSA-N
• SMILES： C(O)(=O)C=CC1C=C(C)N(C2=CC=CC(CC)=C2)C=1C

Additional information on 3-1-(3-ethylphenyl)-2,5-dimethyl-1H-pyrrol-3-ylprop-2-enoic acid

3-(1-(3-Ethylphenyl)-2,5-Dimethyl-1H-Pyrrol-3-Yl)Prop-2-Enoic Acid: A Comprehensive Overview

3-(1-(3-Ethylphenyl)-2,5-Dimethyl-1H-Pyrrol-3-Yl)Prop-2-Enoic Acid, identified by the CAS number 924871-09-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrrole derivatives, which are known for their diverse biological activities and applications in drug discovery. The structure of this compound is characterized by a pyrrole ring substituted with ethyl and methyl groups, along with a propenoic acid moiety, making it a versatile molecule for various chemical modifications and biological assays.

The synthesis of 3-(1-(3-Ethylphenyl)-2,5-Dimethyl-1H-Pyrrol-3-Yl)Prop-2-Enoic Acid involves a series of well-established organic reactions, including Friedel-Crafts alkylation, cyclization, and acid-mediated transformations. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and enhancing its scalability for industrial applications.

One of the most notable aspects of this compound is its potential as a lead molecule in drug development. Studies have shown that pyrrole derivatives often exhibit significant antioxidant and anti-inflammatory properties, which are highly desirable in therapeutic agents. In vitro assays have demonstrated that 924871-09-0 possesses potent radical scavenging activity, making it a promising candidate for combating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular conditions.

Beyond its pharmacological applications, this compound has also found utility in materials science. The incorporation of propenoic acid groups into polymer structures has been explored for enhancing mechanical properties and thermal stability. Recent research highlights the potential of this compound as a building block for advanced polymeric materials used in high-performance applications such as aerospace and electronics.

In terms of environmental impact, the biodegradability and eco-friendly synthesis of 924871-09-0 have been subjects of recent investigations. Green chemistry approaches, including the use of renewable feedstocks and enzymatic catalysis, have been employed to minimize the environmental footprint of its production processes.

The structural versatility of 3-(1-(3-Ethylphenyl)-2,5-Dimethyl-1H-Pyrrol-3-Yl)Prop-2-en-oic Acid also lends itself to combinatorial chemistry strategies. By modifying substituents on the pyrrole ring or the propenoic acid group, researchers can generate libraries of related compounds for high-throughput screening in drug discovery pipelines.

In conclusion, the compound with CAS number 924871–09–0, commonly referred to as 3-(1-(3-Ethylphenyl)-2,5-Dimethylpyrrolidinone), stands out as a multifaceted molecule with applications spanning pharmaceuticals, materials science, and environmental chemistry. Its continued exploration through cutting-edge research will undoubtedly unlock new potentials for its utilization across various industries.